Cas no 339019-26-0 (4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE)

• Product Name: 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE
• CAS No: 339019-26-0
• MF: C₁₃H₁₁ClO₂S₃
• MW: 330.873238801956
• MDL: MFCD01444213
• CID: 5224254
• Update Time: 2026-03-07

4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE Chemical and Physical Properties

Names and Identifiers

• 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE
• 4-[(2-chlorophenyl)sulfanyl]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• 4-(2-chlorophenyl)sulfanyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide
• 4-[(2-chlorophenyl)sulfanyl]-3,4-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1(2H)-dione
• Oprea1_824860
• 4-[(2-Chlorophenyl)sulfanyl]-3,4-dihydro-thieno[2,3-b]thiopyran-1,1(2H)-dione

• MDL： MFCD01444213
• Inchi： 1S/C13H11ClO2S3/c14-10-3-1-2-4-12(10)18-11-6-8-19(15,16)13-9(11)5-7-17-13/h1-5,7,11H,6,8H2
• InChI Key： ISXORIDTQWHGJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1C2C=CSC=2S(CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 4
• Topological Polar Surface Area: 96.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE

Introduction to 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE (CAS No. 339019-26-0)

4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE (CAS No. 339019-26-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thieno[2,3-b]thiopyran diones and is characterized by its unique structural features, including a sulfur-containing heterocyclic core and a chlorophenyl substituent. The compound's potential therapeutic applications and its role in various biological processes have been the focus of recent studies.

The molecular structure of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE is particularly intriguing due to its sulfur-sulfur bond and the presence of a chlorophenyl group. These features contribute to its chemical stability and reactivity, making it a valuable candidate for further investigation in drug discovery and development. The compound's ability to interact with specific biological targets has been explored in several preclinical studies, highlighting its potential as a lead molecule for various therapeutic indications.

Recent research has focused on the pharmacological properties of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, the compound has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The anti-inflammatory and antioxidant properties of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE make it a promising candidate for the treatment of various inflammatory diseases. Conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and neurodegenerative disorders could potentially benefit from therapies incorporating this compound. Preclinical studies in animal models have shown that the compound can effectively reduce inflammation and improve disease outcomes.

In addition to its anti-inflammatory and antioxidant activities, 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE has also been investigated for its potential anticancer properties. Research has indicated that the compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. In particular, it has shown promise in inhibiting the growth of breast cancer and colorectal cancer cells in vitro.

The mechanism of action of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and cancer. By inhibiting NF-kB activation, the compound can reduce the expression of pro-inflammatory genes and promote apoptosis in cancer cells.

To further elucidate the biological activities of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE, ongoing research is being conducted to optimize its pharmacokinetic properties and evaluate its safety profile. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, more extensive toxicological evaluations are necessary to ensure its safety for human use.

The development of new therapeutic agents often requires extensive optimization to improve their efficacy and reduce side effects. In this context, efforts are underway to synthesize analogs of 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE with enhanced pharmacological properties. These analogs are being designed to target specific biological pathways more effectively while maintaining or improving their safety profile.

In conclusion, 4-[(2-CHLOROPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE (CAS No. 339019-26-0) represents a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for drug development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various medical conditions.